![molecular formula C15H17NO2 B7505224 2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide](/img/structure/B7505224.png)
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide, also known as AM-2201, is a synthetic cannabinoid that was first identified in 2008. It is a potent agonist of the cannabinoid receptors and has been used extensively in scientific research.
Mechanism of Action
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide acts as a potent agonist of the cannabinoid receptors, CB1 and CB2. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This results in a wide range of physiological and psychological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of effects on the body. It has been shown to reduce pain and inflammation, induce relaxation and sedation, and increase appetite. It has also been shown to have anxiolytic and antidepressant effects. However, it can also have negative effects such as tachycardia, hypertension, and respiratory depression.
Advantages and Limitations for Lab Experiments
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide has several advantages for use in lab experiments. It is a potent and selective agonist of the cannabinoid receptors, which makes it a useful tool for studying these receptors. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, it is important to note that the use of this compound in lab experiments must be done with caution due to its potential negative effects on the body.
Future Directions
There are several future directions for research on 2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide. One area of interest is the development of new synthetic cannabinoids that have improved selectivity and potency. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the body. Additionally, there is a need for more research on the therapeutic potential of cannabinoids for various diseases and conditions.
Synthesis Methods
The synthesis of 2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide involves the reaction of 2-methyl-2-phenylpropanoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methylamino-1-(2-methylphenyl)ethanone to form the amide. The final step involves the cyclization of the amide with furfurylamine to form the furan ring.
Scientific Research Applications
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide has been used extensively in scientific research to study the cannabinoid receptors and their role in various physiological and pathological processes. It has been used to investigate the effects of cannabinoids on pain, inflammation, anxiety, depression, and addiction. It has also been used to study the pharmacokinetics and pharmacodynamics of cannabinoids.
Properties
IUPAC Name |
2-methyl-N-[1-(2-methylphenyl)ethyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-10-6-4-5-7-13(10)11(2)16-15(17)14-8-9-18-12(14)3/h4-9,11H,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUKSTBXPZYLBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C)NC(=O)C2=C(OC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.